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Ergot Alkaloid Biosynthesis Pathway

Ergot alkaloids are nitrogen-containing natural products derived from a tetracyclic ergoline ring system. The
biosynthesis begins with the condensation of L-tryptophan and dimethylallyl diphosphate (DMAPP),
catalyzed by the enzyme 4-dimethylallyltryptophan synthase (DMATS or FgaPT?2) [1]. The table below

outlines the core pathway steps shared among fungi like Claviceps purpurea and Aspergillus fumigatus.

Step Key Enzyme

Action

Product

Dimethylallyltryptophan
synthase (DMATS, e.g.,
FgaPT2) [1]

N-methyltransferase (EasF /
FgaMT) [1]

Oxidoreductase (Eask) &

Catalase (EasC) [1]

Multiple Enzymes (e.g., EasA)
[1]

C4-prenylation of L-
tryptophan [1]

N-methylation of DMAT [1]

Decarboxylation and
oxidation to form ergoline ring

[1]

Further modifications

4-y,y-dimethylallyltryptophan
(DMAT) [1]

4-dimethylallyl-L-abrine (4-

DMA-L-abrine) [1]

Chanoclavine-I [1]

Chanoclavine-l aldehyde [1]
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Step Key Enzyme Action Product

5 -- -- Agroclavine / Elymoclavine
(clavine alkaloids) [2]

6 Clavine Oxidase (CloA) - Two-step oxidation of Lysergic Acid [2]
Cytochrome P450 enzyme [2] agroclavine (to elymoclavine,
then to lysergic acid) [2]

The pathway then diverges, with lysergic acid serving as the central precursor for more complex ergot
alkaloids. A key enzyme in its formation is Clavine Oxidase (CloA), which catalyzes the two-step oxidation

of agroclavine to lysergic acid [2].
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Dimethylallyl Diphosphate
(L-Tryptophan (1)) [ y(Dl\}/; APlg)) P ]

DMATS
(FgaPT2)

4-y,y-Dimethylallyltryptophan
(DMAT) (2)

-Methyltransferase
(EasF / FgaMT)

G-Dimethylallyl—L-Abrine (BD

asE & EasC

(Chanoclavine-l (4))

(Chanoclavine-l Aldehyde)

loA

Simple Lysergic Acid Amides Ergopeptines
(e.g., Ergonovine) (e.g., Ergotamine)
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Core ergot alkaloid biosynthesis pathway, highlighting the role of CloA [1] [2].

Key Experimental Models & Protocols

Research on ergot alkaloid biosynthesis utilizes various models, from fungal cultures to heterologous

expression systems. Key methodological approaches are summarized below.

Method

Key Findings/Applications

Relevant Model
Organisms

Gene Knockout &
Complementation [3]

Heterologous
Expression [2]

Genome Mining &
Sequencing [1] [4]

Determined functions of core pathway genes
(e.g., easA, easC, easE, easF); disruption of cloA
causes accumulation of agroclavine and
elymoclavine [1] [2] [3].

Functional characterization of CloA orthologs;
engineered CIoA variants increased lysergic acid
production 15-fold [2].

Identification and comparison of ergot alkaloid
biosynthesis gene clusters across fungal species

[1] [4].

Research Gaps and Future Directions

The search results indicate that paspalic acid is not a central focus of current ergot alkaloid biosynthesis

research. The scientific community is more actively investigating the pathway up to lysergic acid and its

derivatives.

Future research directions based on recent literature include:

Aspergillus fumigatus,
Claviceps purpurea [1]

(3]

Saccharomyces
cerevisiae (Baker's
Yeast) [2]

Various Claviceps,
Epichloé, Aspergillus,
Penicillium spp. [1]

e Enzyme Engineering: Modifying key enzymes like CloA for enhanced production of lysergic acid, a
crucial drug precursor [2].

© 2026 Smolecule. All rights reserved.

4/6

Tech Support


https://www.smolecule.com/products/s538669?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC4280535/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1150937/full
https://portal.nifa.usda.gov/web/crisprojectpages/0204457-toxin-biosynthesis-genes-in-ergot-alkaloid-producing-fungi.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4280535/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1150937/full
https://portal.nifa.usda.gov/web/crisprojectpages/0204457-toxin-biosynthesis-genes-in-ergot-alkaloid-producing-fungi.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4280535/
https://portal.nifa.usda.gov/web/crisprojectpages/0204457-toxin-biosynthesis-genes-in-ergot-alkaloid-producing-fungi.html
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1150937/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1150937/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1150937/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC4280535/
https://bmcgenomics.biomedcentral.com/articles/10.1186/s12864-021-08077-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC4280535/
https://bmcgenomics.biomedcentral.com/articles/10.1186/s12864-021-08077-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC4280535/
https://www.smolecule.com/products/s538669?utm_src=pdf-body
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2023.1150937/full
https://www.smolecule.com/products/s538669?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

¢ Heterologous Production: Developing efficient microbial cell factories (e.qg., in yeast) for the
sustainable production of ergot alkaloids [2].

e Pathway Regulation: Understanding how the biosynthesis is regulated in different fungi and their
host plants [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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